Cas no 14315-14-1 (5-methyl-1-benzothiophene)

5-methyl-1-benzothiophene Properties

Names and Identifiers

• 5-Methylbenzo[b]thiophene
• 5-Methylthianaphthene
• 5-Methylbenzo(b)thiophene
• 5-METHYLBENZOTHIOPHENE
• Benzo[b]thiophene, 5-methyl-
• 5-methyl-1-benzothiophene
• BUTTPARK 33\04-62
• Benzothiophene, 5-mehyl
• 5-Methylbenzo[b]thiophene,98%
• 5-Methylbenzobüthiophene, 96%
• 5-methyl-benzo[b]thiophene
• Benzo(b)thiophene, 5-methyl-
• DOHZWDWNQFZIKH-UHFFFAOYSA-N
• 5-methyl-benzothiophene
• 5-methyl benzo[b]thiophene
• 5-Methyl-benzo[d]thiophene
• DTXSID3074523
• 14315-14-1
• AKOS006220490
• A808027
• SY009899
• CS-0095170
• M2974
• W-205588
• MFCD00052509
• EINECS 238-256-2
• CHEMBL235508
• PS-4433
• FT-0620644
• NS00024656
• SCHEMBL155613
• F11127
• DTXCID7034670
• 5-Methyl-1-benzothiophene
• 5-methylbenzothiophene
• +Expand

• MDL： MFCD00052509
• InChIKey： DOHZWDWNQFZIKH-UHFFFAOYSA-N
• Inchi： 1S/C9H8S/c1-7-2-3-9-8(6-7)4-5-10-9/h2-6H,1H3
• SMILES： S1C([H])=C([H])C2C([H])=C(C([H])([H])[H])C([H])=C([H])C1=2
• BRN： 109866

Computed Properties

• Exact Mass: 148.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.035
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 3.20970
• PSA: 28.24000
• Refractive Index: 1.6150 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 67°C/0.6mmHg(lit.)
• Melting Point: 35.0 to 39.0 deg-C
• Flash Point: 71-73°C/0.6mm
• Color/Form: White solid
• Solubility: Insoluble
• λmax: 303(Hexane)(lit.)
• Density: 1,111 g/cm3

5-methyl-1-benzothiophene Security Information

• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S36/37/39-S26-S22
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H302
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R22;R36/37/38
• Signal Word：warning

5-methyl-1-benzothiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons